Cas no 767627-74-7 ([1-(Thiophen-2-yl)cyclohexyl]methanamine)

• Product Name: [1-(Thiophen-2-yl)cyclohexyl]methanamine
• CAS No: 767627-74-7
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• CID: 2149782
• PubChem ID: 16494915
• Update Time: 2025-06-11

[1-(Thiophen-2-yl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• (1-(thiophen-2-yl)cyclohexyl)methanamine
• (1-thiophen-2-ylcyclohexyl)methanamine
• [1-(thiophen-2-yl)cyclohexyl]methanamine
• BDBM50337827
• NE14277
• 1-[1-(Thiophen-2-yl)cyclohexyl]methanamine
• Z1250132617
• SCHEMBL3517814
• AKOS000320795
• EN300-83028
• Z336080994
• DB-344465
• G43119
• CHEMBL1683905
• CS-0262523
• 767627-74-7
• DTXSID10586183
• F2189-0461
• [1-(Thiophen-2-yl)cyclohexyl]methanamine

• Inchi： 1S/C11H17NS/c12-9-11(6-2-1-3-7-11)10-5-4-8-13-10/h4-5,8H,1-3,6-7,9,12H2
• InChI Key： QVLGCILLMAUJBI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1(CN)CCCCC1

Computed Properties

• Exact Mass: 195.10817072g/mol
• Monoisotopic Mass: 195.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3
• XLogP3: 2.9

Additional information on [1-(Thiophen-2-yl)cyclohexyl]methanamine

Comprehensive Overview of [1-(Thiophen-2-yl)cyclohexyl]methanamine (CAS No. 767627-74-7)

[1-(Thiophen-2-yl)cyclohexyl]methanamine (CAS No. 767627-74-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound features a thiophene ring fused with a cyclohexyl moiety, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in central nervous system (CNS) drug development, given its structural similarity to other amine-based pharmacophores.

The growing demand for novel heterocyclic compounds in drug discovery has placed [1-(Thiophen-2-yl)cyclohexyl]methanamine under the spotlight. Its CAS No. 767627-74-7 is frequently searched in academic databases and patent filings, reflecting its relevance in modern medicinal chemistry. The compound’s amine functional group and thiophene backbone contribute to its versatility, enabling modifications for targeted therapeutic applications. Recent studies have explored its role in modulating neurotransmitter receptors, a hot topic in neuroscience research.

From a synthetic chemistry perspective, [1-(Thiophen-2-yl)cyclohexyl]methanamine is synthesized via multi-step organic reactions, often involving Grignard reagents or reductive amination techniques. Its high purity and stability under standard conditions make it a preferred choice for laboratory-scale experiments. The compound’s molecular weight and logP value are critical parameters for researchers optimizing drug-like properties, aligning with the industry’s focus on Lipinski’s Rule of Five compliance.

In the context of AI-driven drug discovery, CAS No. 767627-74-7 has been featured in computational studies predicting ligand-receptor interactions. This aligns with the increasing use of machine learning in identifying potential drug candidates. The compound’s structural diversity allows it to serve as a scaffold for designing selective enzyme inhibitors, a trending area in precision medicine. Its thiophene ring is particularly noteworthy, as this heterocycle is prevalent in FDA-approved drugs targeting G-protein-coupled receptors (GPCRs).

Environmental and regulatory considerations are also pivotal when discussing [1-(Thiophen-2-yl)cyclohexyl]methanamine. The compound’s biodegradability and ecotoxicological profile are subjects of ongoing research, especially given the pharmaceutical industry’s push toward green chemistry. Analytical methods such as HPLC and LC-MS are commonly employed to quantify its presence in complex matrices, ensuring compliance with Good Manufacturing Practices (GMP).

Market trends indicate a rising interest in custom synthesis of [1-(Thiophen-2-yl)cyclohexyl]methanamine, driven by its utility in high-throughput screening assays. Suppliers often highlight its batch-to-batch consistency and scalability, addressing the needs of both academic and industrial researchers. The compound’s patent landscape reveals its inclusion in several drug candidate pipelines, further solidifying its commercial viability.

In summary, [1-(Thiophen-2-yl)cyclohexyl]methanamine (CAS No. 767627-74-7) represents a compelling case study in the intersection of organic synthesis, drug discovery, and computational chemistry. Its multifaceted applications and alignment with contemporary research trends ensure its continued relevance in scientific literature and industrial applications.